4,4-Difluoro-3-methyl-3-butenyl methanesulfonate

• Molecular Formula: C6H10F2O3S
• Molecular Weight: 200.21 g/mol
• IUPAC Name: (4,4-difluoro-3-methylbut-3-enyl) methanesulfonate
• InChI: InChI=1S/C6H10F2O3S/c1-5(6(7)8)3-4-11-12(2,9)10/h3-4H2,1-2H3
• InChI Key: GXWFVQARKJCEKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C(F)F)CCOS(=O)(=O)C

Description

4,4-Difluoro-3-methyl-3-butenyl methanesulfonate is a useful research compound. Its molecular formula is C6H10F2O3S and its molecular weight is 200.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To 100 ml of tetrahydrofuran, 4.45 g (36 mmol) of 4,4-difluoro-3-methyl-3-butenol and 4.59 g (40 mmol) of methanesulfonyl chloride were dissolved, followed by drop-wisely adding 4.42 g (44 mmol) of triethylamine under ice-cooling. After the end of the drop-wise addition, the reaction liquid was stirred at room temperature for 1 hour. Hydrochloric acid salt of triethylamine was filtered, followed by adding water to the filtrate and extracting with ethyl acetate. The organic layer was washed with water and a saturated saline solution in this order, followed by drying over anhydrous magnesium sulfate and concentrating under reduced pressure to obtain 7.20 g (yield: 99%) of 4,4-difluoro-3-methyl-3-butenyl methanesulfonate.